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Compound of Interest

Compound Name: 3-Tert-butylthio-2-carboxypyridine

Cat. No.: B014650 Get Quote

Note to the Reader: Despite a comprehensive search for experimental protocols and

application data for 3-Tert-butylthio-2-carboxypyridine, publicly available scientific literature

detailing its specific use, biological activity, and associated signaling pathways is exceptionally

limited. The information provided below is based on the general properties of related chemical

structures, such as pyridine carboxylic acids and their derivatives, and should be considered as

a foundational guide for exploratory research rather than an established protocol. All proposed

experimental designs will require significant optimization and validation by the end-user.

Introduction
3-Tert-butylthio-2-carboxypyridine is a substituted pyridine carboxylic acid. The pyridine ring

is a common scaffold in medicinal chemistry, and its derivatives have been explored for a wide

range of biological activities, including as enzyme inhibitors.[1] The presence of a carboxylic

acid group at the 2-position and a bulky tert-butylthio group at the 3-position suggests potential

for unique interactions with biological targets. This document aims to provide a theoretical

framework and starting point for researchers interested in investigating the potential

applications of this compound.

Chemical Structure:

Table 1: Physicochemical Properties of 3-Tert-butylthio-2-carboxypyridine
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Property Value Source

CAS Number 178811-41-1

Molecular Formula C₁₀H₁₃NO₂S

Molecular Weight 211.28 g/mol

Alternate Names

3-tert-Butylthiopicolinic Acid; 3-

[(1,1-Dimethylethyl)thio]-2-

pyridinecarboxylic Acid

Potential Applications and Hypothesized
Mechanisms of Action
Based on the structural features of 3-Tert-butylthio-2-carboxypyridine and the known

activities of similar compounds, potential areas of research include:

Enzyme Inhibition: Pyridine carboxylic acid derivatives are known to act as enzyme

inhibitors. The carboxylic acid moiety can participate in hydrogen bonding or coordinate with

metal ions in an enzyme's active site, while the tert-butylthio group can engage in

hydrophobic interactions. Potential targets could include metalloenzymes or enzymes with

well-defined hydrophobic pockets.

Proteomics Research: The compound is listed as a product for proteomics research,

suggesting it may be used as a tool for protein interaction studies, potentially as a fragment

for screening or as a starting point for the development of chemical probes.

Hypothesized Signaling Pathway Involvement:

Without experimental data, any depiction of a signaling pathway is purely speculative.

However, if 3-Tert-butylthio-2-carboxypyridine were to act as an inhibitor of a specific kinase

or phosphatase, it could modulate a downstream signaling cascade. For example, inhibition of

a hypothetical "Kinase X" would prevent the phosphorylation of its substrate, "Protein Y,"

thereby blocking downstream cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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